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Compound of Interest

Compound Name: Oglemilast

Cat. No.: B1677188 Get Quote

This document provides essential safety and logistical information for the proper disposal of

oglemilast, a potent PDE4 inhibitor used in research and development. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to minimize

environmental impact, in accordance with regulations set forth by agencies such as the

Environmental Protection Agency (EPA).[1][2]

Oglemilast is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[3] Therefore, improper disposal can lead to significant environmental contamination

and potential harm to ecosystems.[4][5][6] The following procedures are designed to provide

clear, step-by-step guidance for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Before handling oglemilast for disposal, it is crucial to be aware of its hazard classifications.

Hazard Classification Description

Acute Oral Toxicity Category 4 (Harmful if swallowed)[3]

Acute Aquatic Toxicity Category 1 (Very toxic to aquatic life)[3]

Chronic Aquatic Toxicity
Category 1 (Very toxic to aquatic life with long

lasting effects)[3]
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Personal Protective Equipment (PPE)
All personnel handling oglemilast for disposal must wear appropriate personal protective

equipment (PPE) to avoid inhalation, skin, and eye contact.[3]

Eye Protection: Safety goggles with side-shields[3]

Hand Protection: Protective gloves[3]

Body Protection: Impervious clothing[3]

Respiratory Protection: Suitable respirator[3]

Step-by-Step Disposal Procedure
The disposal of oglemilast must comply with federal, state, and local regulations for hazardous

waste.[1][2] The primary method for the disposal of hazardous pharmaceutical waste is

incineration at a licensed facility.[1][7]

Segregation:

Isolate all waste materials containing oglemilast, including unused product, contaminated

labware (e.g., vials, pipettes, gloves), and spill cleanup materials.

Do not mix oglemilast waste with non-hazardous waste.

Containment:

Place all oglemilast waste into a designated, leak-proof, and clearly labeled hazardous

waste container.

The container label should include the words "Hazardous Waste," the name "Oglemilast,"
and the associated hazard pictograms.

Storage:

Store the hazardous waste container in a cool, well-ventilated, and secure area, away

from incompatible materials such as strong acids, alkalis, and oxidizing agents.[3]
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Ensure the storage area has secondary containment to prevent environmental release in

case of a spill.

Disposal:

Arrange for the collection and disposal of the hazardous waste through an approved and

licensed hazardous waste disposal company.

The waste will be transported to a permitted treatment facility for incineration.[1][8]

Do not flush oglemilast down the drain or dispose of it in the regular trash.[1][9][10][11]

This is strictly prohibited for hazardous waste pharmaceuticals to prevent aquatic

contamination.[1]

Documentation:

Maintain a detailed record of the disposed of oglemilast waste, including the quantity,

date of disposal, and the name of the licensed waste disposal company. This

documentation is crucial for regulatory compliance.

Spill Management
In the event of a spill, follow these procedures:

Evacuate the immediate area to prevent exposure.

Ventilate the area if it is safe to do so.

Contain the spill using absorbent materials.

Collect the spilled material and absorbent materials and place them in a designated

hazardous waste container.

Clean the spill area thoroughly.

Report the spill to the appropriate safety officer.

Quantitative Data
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Property Value

Chemical Formula C₂₀H₁₃Cl₂F₂N₃O₅S

Molecular Weight 516.3 g/mol [12]

Storage (Powder) -20°C[3]

Storage (in Solvent) -80°C[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

oglemilast waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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